1-(2-Hydroxyethoxymethyl)-5-(1-azido-2-chloroethyl)uracil

• Molecular Formula: C9H12ClN5O4
• Molecular Weight: 289.67 g/mol
• IUPAC Name: 5-(1-azido-2-chloroethyl)-1-(2-hydroxyethoxymethyl)pyrimidine-2,4-dione
• InChI: InChI=1S/C9H12ClN5O4/c10-3-7(13-14-11)6-4-15(5-19-2-1-16)9(18)12-8(6)17/h4,7,16H,1-3,5H2,(H,12,17,18)
• InChI Key: QIPWQVZCTUMYEU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NC(=O)N1COCCO)C(CCl)N=[N+]=[N-]

Description

1-(2-Hydroxyethoxymethyl)-5-(1-azido-2-chloroethyl)uracil is a useful research compound. Its molecular formula is C9H12ClN5O4 and its molecular weight is 289.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Chlorosuccinimide (NCS, 88 mg, 0.65 mmol) was added slowly to a precooled (−5° C.) suspension prepared by mixing a solution of 1 (116 mg, 0.55 mmol) in 1,2-dimethoxyethane (20 ml) with a solution of sodium azide (143 mg, 2.2 mmol) in water (0.35 ml). The reaction was stirred for 3 h at 0° C. Completion of the reaction, as described for the isolation of 2a, gave a residue which was purified by silica gel column chromatography. Elution with chloroform:methanol (97:3, v/v) as eluent yielded 2b as a syrup (56 mg, 35%).